Cas no 223671-54-3 (1-Chloroisoquinoline-5-carboxylic acid hydrochloride)

• Product Name: 1-Chloroisoquinoline-5-carboxylic acid hydrochloride
• CAS No: 223671-54-3
• MF: C₁₀H₇Cl₂NO₂
• MW: 244.074080705643
• CID: 244609
• PubChem ID: 21192490
• Update Time: 2025-10-22

1-Chloroisoquinoline-5-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Chloroisoquinoline-5-carboxylic acid hydrochloride
• 1-chloroisoquinoline-7-carboxylic acid hydrochloride
• 7-Isoquinolinecarboxylicacid, 1-chloro-, hydrochloride (1:1)
• 1-chloro-5-isoquinolinecarboxylic acid hydrochloride
• QC-8230
• 1-chloroisoquinoline-7-carboxylic acid;hydrochloride
• 1-Chloroisoquinoline-7-carboxylic acid HCl
• A816161
• CS-0133180
• 1-Chloroisoquinoline-7-carboxylicacidhydrochloride
• SCHEMBL6999130
• 223671-54-3

• Inchi： 1S/C10H6ClNO2.ClH/c11-9-8-5-7(10(13)14)2-1-6(8)3-4-12-9;/h1-5H,(H,13,14);1H
• InChI Key： MRIRNGJIZUGYSW-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C(=O)O)C=CC=2C=CN=1.Cl

Computed Properties

• Exact Mass: 242.98500
• Monoisotopic Mass: 242.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 3.38840

Additional information on 1-Chloroisoquinoline-5-carboxylic acid hydrochloride

1-Chloroisoquinoline-5-carboxylic acid hydrochloride: A Comprehensive Overview

The compound with CAS No. 223671-54-3, known as 1-Chloroisoquinoline-5-carboxylic acid hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements associated with this compound.

1-Chloroisoquinoline-5-carboxylic acid hydrochloride belongs to the isoquinoline family, a class of heterocyclic compounds that have been extensively studied for their biological activities. The isoquinoline skeleton is characterized by a fused benzene ring and a pyridine-like ring, which contributes to its aromatic stability and reactivity. The presence of a chlorine atom at the 1-position and a carboxylic acid group at the 5-position introduces additional functional groups that can influence the compound's chemical behavior and biological interactions.

The synthesis of 1-Chloroisoquinoline-5-carboxylic acid hydrochloride involves a series of well-established organic reactions. Typically, the starting material is isoquinoline, which undergoes chlorination at specific positions to introduce the chlorine substituent. Subsequent oxidation or substitution reactions are employed to install the carboxylic acid group. The hydrochloride salt is formed by protonating the carboxylic acid group in the presence of hydrochloric acid, yielding the final product. This synthesis pathway highlights the importance of precise control over reaction conditions to achieve high yields and purity.

Recent studies have focused on exploring the pharmacological properties of 1-Chloroisoquinoline-5-carboxylic acid hydrochloride. Researchers have investigated its potential as an anti-tumor agent, leveraging its ability to inhibit specific enzymes or pathways involved in cancer cell proliferation. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, 1-Chloroisoquinoline-5-carboxylic acid hydrochloride has shown promise in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or photovoltaic devices. Recent advancements in thin-film deposition techniques have enabled researchers to explore its application as an emissive layer in OLEDs, where its fluorescence properties could enhance device efficiency.

The structural versatility of 1-Chloroisoquinoline-5-carboxylic acid hydrochloride also lends itself to modifications that could expand its functional applications. For example, substituting the chlorine atom with other halogens or introducing additional functional groups could alter its reactivity and biological profile. Such modifications are currently being explored in academic and industrial settings to unlock new possibilities for this compound.

In conclusion, 1-Chloroisoquinoline-5-carboxylic acid hydrochloride (CAS No. 223671-54-3) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent research advancements, positions it as a valuable tool in drug discovery and materials innovation. As ongoing studies continue to uncover its full potential, this compound is poised to make meaningful contributions to both academic research and industrial applications.